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Compound of Interest

Compound Name: Sodium 2-naphtholate

Cat. No.: B1613159 Get Quote

Synthesis of Sodium 2-Naphtholate: A Technical
Guide
Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of sodium 2-naphtholate from 2-naphthol

and sodium hydroxide. The document provides a comprehensive overview of the reaction,

including detailed experimental protocols, key quantitative data, and visual representations of

the synthesis workflow and underlying chemical transformation.

Core Concepts and Reaction Mechanism
The synthesis of sodium 2-naphtholate from 2-naphthol is a classic acid-base reaction. 2-

Naphthol, a weak acid, reacts with a strong base, sodium hydroxide, to form the corresponding

salt, sodium 2-naphtholate, and water. The hydroxyl group on the naphthalene ring of 2-

naphthol is deprotonated by the hydroxide ion.

The reaction is typically carried out in an aqueous solution or a suitable organic solvent, such

as ethanol. The formation of the sodium salt significantly increases the water solubility of the

naphthol derivative.

Quantitative Data
The following tables summarize the key quantitative data for the reactants and the product.
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Table 1: Physicochemical Properties of Reactants and Product

Compound
Chemical
Formula

Molar Mass
( g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Appearance

2-Naphthol C₁₀H₈O 144.17 121-123 285-286

Colorless to

yellowish

crystalline

solid[1]

Sodium

Hydroxide
NaOH 40.00 318 1388 White solid

Sodium 2-

Naphtholate
C₁₀H₇NaO 166.15 >300 Decomposes

Grayish-white

to reddish-

brown

powder[2]

Table 2: Solubility Data

Compound Solubility in Water
Solubility in Other
Solvents

2-Naphthol 0.74 g/L[1]
Soluble in ethanol, ether,

chloroform, benzene[3]

Sodium Hydroxide 111 g/100 mL (20 °C)
Soluble in ethanol, methanol,

glycerol

Sodium 2-Naphtholate Very soluble[2] Soluble in ethanol

Experimental Protocol
This section provides a detailed methodology for the synthesis of an aqueous solution of

sodium 2-naphtholate.

Materials:

2-Naphthol (C₁₀H₈O)
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Sodium Hydroxide (NaOH)

Distilled Water

Ethanol (optional, as a solvent)

Magnetic stirrer and stir bar

Beakers and graduated cylinders

Heating plate (if necessary for dissolution)

Procedure:

Preparation of Sodium Hydroxide Solution: Prepare a 24% (w/v) aqueous solution of sodium

hydroxide. For example, dissolve 24 g of NaOH pellets in distilled water and make up the

volume to 100 mL.

Reaction Mixture: In a suitable beaker, add 41.0 g (0.285 moles) of 2-naphthol to 210 mL of

distilled water.

Addition of Base: While stirring the 2-naphthol suspension, slowly add 59.7 mL of the 24%

sodium hydroxide solution.

Dissolution: Continue stirring the mixture until all the solid 2-naphthol has dissolved,

indicating the formation of sodium 2-naphtholate. Gentle heating may be applied to

facilitate dissolution.

Final Dilution: Once a clear solution is obtained, it can be diluted with water to the desired

final concentration. For instance, it can be diluted to a final volume of 567 mL.

Stoichiometry: The reaction proceeds in a 1:1 molar ratio between 2-naphthol and sodium

hydroxide. It is common practice to use a slight excess of the base to ensure complete

conversion of the 2-naphthol.

Visualizing the Process
The following diagrams illustrate the chemical reaction and the experimental workflow.
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Reaction Pathway for Sodium 2-Naphtholate Synthesis

2-Naphthol

Sodium_2-Naphtholate

+ NaOH
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Water

+ H₂O

Click to download full resolution via product page

Caption: Chemical reaction scheme for the synthesis of sodium 2-naphtholate.

Experimental Workflow for Sodium 2-Naphtholate Synthesis

Prepare 24% NaOH Solution

Add NaOH Solution to 2-Naphthol Suspension

Suspend 2-Naphthol in Water

Stir until Dissolution is Complete

Dilute to Final Concentration

Sodium 2-Naphtholate Solution
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Caption: Step-by-step workflow for the laboratory synthesis of sodium 2-naphtholate.

Safety Precautions
Sodium Hydroxide: Corrosive and can cause severe burns. Handle with appropriate personal

protective equipment (PPE), including gloves and safety glasses.

2-Naphthol: Harmful if swallowed or inhaled and can cause skin and eye irritation. Use in a

well-ventilated area and wear appropriate PPE.

This guide provides a foundational understanding and practical instructions for the synthesis of

sodium 2-naphtholate. For specific applications, further optimization of reaction conditions

and purification steps may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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